Cas no 502496-27-7 (3,5-Difluorophenylhydrazine hydrochloride)

• Product Name: 3,5-Difluorophenylhydrazine hydrochloride
• CAS No: 502496-27-7
• MF: C₆H₇ClF₂N₂
• MW: 180.582987070084
• MDL: MFCD03094171
• CID: 68320
• PubChem ID: 16217172
• Update Time: 2025-06-15

3,5-Difluorophenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,5-Difluorophenyl)hydrazine hydrochloride
• (3,5-Difluorophenyl)hydrazine
• 3,5-Difluorophenylhydrazine HCl
• 3,5-Difluorophenylhydrazine hydrochloride
• 2,4-DIFLUOROPHENYL 4-(CHLOROMETHYL)BENZOATE
• Hydrazine,(3,5-difluorophenyl)-,hydrochloride (1:1)
• Hydrazine,(3,5-difluorophenyl)-, monohydrochloride (9CI)
• 3,5-Difluorophenylhydrazinehydrochloride
• 1-(3,5-difluorophenyl)hydrazine hydrochloride
• 3,5-Difluoro Phenylhydrazine
• Hydrazine, (3,5-difluorophenyl)-, monohydrochloride
• PubChem1085
• PubChem20776
• C6H6F2N2.HCl
• KSC494G7L
• Jsp002128
• CKCNKYAHVKNKHQ-UHFFFAOYSA-
• MFCD03094171
• 3,5-difluorophenyl hydrazine hydrochloride
• AC-3249
• 3,5-Difluorophenylhydrazine, HCl
• CS-0042773
• AKOS008101340
• BORONIC ACID, B-(2-METHYL-4-PYRIDINYL)-
• FT-0644767
• (3,5-difluorophenyl)hydrazine;hydrochloride
• 1-(3,5-difluorophenyl)hydrazine hydrochloride;3,5-Difluorophenylhydrazine Hydrochloride
• SY004796
• EN300-53642
• 3,5-Difluoro Phenylhydrazine HCl
• 3,5-Difluorophenylhydrazine hydrochloride, 97%
• FT-0643226
• Z815264252
• (3,5-difluorophenyl)hydrazinehydrochloride
• CVA49627
• SCHEMBL718965
• 502496-27-7
• A7452
• J-501100
• GS-3640
• CKCNKYAHVKNKHQ-UHFFFAOYSA-N
• 1,3-Difluoro-5-hydrazinobenzene hydrochloride
• DB-022059

• MDL： MFCD03094171
• Inchi： 1S/C6H6F2N2.ClH/c7-4-1-5(8)3-6(2-4)10-9;/h1-3,10H,9H2;1H
• InChI Key： CKCNKYAHVKNKHQ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)NN)F

Computed Properties

• Exact Mass: 180.02700
• Monoisotopic Mass: 144.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• Melting Point: 261-266 °C(lit.)
• Boiling Point: 197.9℃ at 760 mmHg
• Flash Point: 73.5℃
• Refractive Index: 1.579
• PSA: 38.05000
• LogP: 2.82570

3,5-Difluorophenylhydrazine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature(BD9961)
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,5-Difluorophenylhydrazine hydrochloride

Comprehensive Overview of 3,5-Difluorophenylhydrazine Hydrochloride (CAS No. 502496-27-7)

3,5-Difluorophenylhydrazine hydrochloride (CAS No. 502496-27-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural properties, featuring difluorophenyl and hydrazine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, medicinal chemistry, and material science. The growing demand for fluorinated compounds in modern applications underscores its importance.

The compound’s CAS number 502496-27-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and procurement processes. Recent trends highlight increased interest in fluorinated building blocks, driven by their enhanced metabolic stability and bioavailability in pharmaceutical formulations. 3,5-Difluorophenylhydrazine hydrochloride is particularly noted for its role in developing kinase inhibitors and antiviral agents, aligning with current research priorities such as targeted therapies and infectious disease mitigation.

From a synthetic perspective, 3,5-Difluorophenylhydrazine hydrochloride offers versatility in heterocycle formation and cross-coupling reactions. Its hydrochloride salt form enhances solubility, facilitating its use in aqueous and organic reaction systems. Laboratories often seek guidance on storage conditions, handling protocols, and compatibility with other reagents, reflecting practical concerns in experimental workflows. Additionally, its stability under ambient conditions makes it a preferred choice for high-throughput screening.

Environmental and safety considerations are paramount when working with 3,5-Difluorophenylhydrazine hydrochloride. While not classified as hazardous under standard regulations, proper waste disposal and personal protective equipment (PPE) are recommended to minimize risks. The compound’s eco-friendly alternatives and green chemistry applications are emerging topics, resonating with the global push for sustainable research practices.

In the context of market availability, suppliers often list CAS 502496-27-7 under high-purity grades (>98%), catering to stringent quality control requirements. Pricing trends and bulk procurement options are frequently queried by industrial buyers, emphasizing cost-efficiency in large-scale production. The compound’s patent landscape and intellectual property status also attract attention, especially for innovators navigating competitive pharmaceutical pipelines.

Future applications of 3,5-Difluorophenylhydrazine hydrochloride may expand into bioconjugation and diagnostic probe development, leveraging its reactive hydrazine group. Collaborative studies between academia and industry continue to explore its potential in precision medicine and next-generation therapeutics, ensuring its relevance in cutting-edge science. As research evolves, this compound remains a cornerstone in the toolkit of organic chemists and life scientists worldwide.